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Compound of Interest

5,5-Dimethyldihydrofuran-2(3h)-
Compound Name:
one

Cat. No.: B030224

For Researchers, Scientists, and Drug Development Professionals

Abstract

v,y-Dimethyl-y-butyrolactone, also known as 5,5-dimethyldihydrofuran-2(3H)-one or
iIsocaprolactone, is a five-membered lactone with potential applications in medicinal chemistry.
This technical guide provides a comprehensive overview of its chemical and physical
properties, synthesis, spectroscopic data, and known biological activities. The information is
presented to support further research and development involving this compound.

Chemical and Physical Properties

Y,y-Dimethyl-y-butyrolactone is a stable organic compound. Its key physical and chemical
properties are summarized in the table below.
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Property Value Source
CAS Number 3123-97-5
--INVALID-LINK--, --INVALID-
Molecular Formula CeH1002
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 114.14 g/mol
LINK--
IUPAC Name 5,5-dimethyloxolan-2-one

5,5-Dimethyldihydrofuran-
--INVALID-LINK--, --INVALID-

Synonyms 2(3H)-one, Isocaprolactone, 4- LINK
Methyl-4-pentanolide
Boiling Point 48-49 °C at 1 mmHg --INVALID-LINK--

Synthesis

Two primary synthetic routes are proposed for the preparation of y,y-dimethyl-y-butyrolactone:
Baeyer-Villiger oxidation of 2,2-dimethylcyclobutanone and the lactonization of 4-hydroxy-4-
methylpentanoic acid.

Baeyer-Villiger Oxidation of 2,2-Dimethylcyclobutanone

The Baeyer-Villiger oxidation is a reliable method for converting cyclic ketones into lactones.[1]
[2][3] The reaction involves the insertion of an oxygen atom adjacent to the carbonyl group.

Experimental Protocol:

o Materials: 2,2-dimethylcyclobutanone, meta-chloroperoxybenzoic acid (m-CPBA),
dichloromethane (DCM), saturated sodium bicarbonate solution, saturated sodium sulfite
solution, anhydrous magnesium sulfate.

e Procedure:

o Dissolve 2,2-dimethylcyclobutanone in dichloromethane in a round-bottom flask equipped
with a magnetic stirrer and cooled in an ice bath.
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o Slowly add a solution of m-CPBA (1.1 equivalents) in dichloromethane to the stirred
solution.

o Allow the reaction mixture to warm to room temperature and stir for 12-24 hours,
monitoring the reaction progress by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by adding saturated sodium sulfite solution.

o Separate the organic layer and wash it sequentially with saturated sodium bicarbonate
solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by vacuum distillation to yield y,y-dimethyl-y-butyrolactone.

Logical Workflow for Baeyer-Villiger Oxidation:

2,2-Dimethylcyclobutanone

Reaction Mixture y.y-Dimethyl-y-
(0°C to RT) butyrolactone

m-CPBA in DCM

4-Hydroxy-4-
methylpentanoic Acid

Acid Catalyst
(e.g., H2S04)

Reflux in Toluene vy,y-Dimethyl-y-
(Azeotropic Removal of H20) butyrolactone
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GABA y,y-Dimethyl-y-butyrolactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b030224#dimethyl-butyrolactone-cas-number-3123-
97-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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